Cas no 1861029-44-8 (2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol
• CAS No: 1861029-44-8
• MF: C₈H₃F₇O
• MW: 248.097646951675
• CID: 5824315
• PubChem ID: 91385068
• Update Time: 2025-10-25

2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol
• 1861029-44-8
• EN300-1948716

• Inchi： 1S/C8H3F7O/c9-2-1-3(10)6(12)4(5(2)11)7(16)8(13,14)15/h1,7,16H
• InChI Key： UCUBUMZKAGWZKW-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=C(C=C(C=1F)F)F)F)O)(F)F

Computed Properties

• Exact Mass: 248.00721185g/mol
• Monoisotopic Mass: 248.00721185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol (CAS No. 1861029-44-8)

2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol (CAS No. 1861029-44-8) is a highly fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its trifluoromethyl and tetrafluorophenyl substituents, which confer it with exceptional stability and reactivity profiles.

The molecular structure of 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol consists of a central carbon atom bonded to three fluorine atoms and a hydroxyl group. The phenyl ring is further substituted with four fluorine atoms at the 2, 3, 5, and 6 positions. This arrangement results in a highly electronegative and lipophilic molecule, making it an attractive candidate for various chemical reactions and biological studies.

In the realm of pharmaceutical research, 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol has been explored for its potential as a building block in the synthesis of novel drugs. The presence of multiple fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, such as its solubility, metabolic stability, and binding affinity to target proteins. Recent studies have shown that compounds derived from 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol exhibit enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

One notable application of 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving various cellular and molecular pathways. Fluorinated compounds like 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol have been shown to modulate these pathways effectively. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 without causing significant side effects.

Beyond pharmaceuticals, 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol has also found applications in materials science. Its high fluorine content makes it suitable for the synthesis of advanced materials with unique properties. For example, researchers at the University of California have used this compound as a precursor in the development of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthesis of 2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitutions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For instance, a study published in Green Chemistry reported a novel catalytic method that reduces waste generation and energy consumption.

In terms of safety and handling considerations, 2 , 2 , 2 -trifluoro - 1 - ( 2 , 3 , 5 , 6 -tetrafluorophenyl ) ethan - 1 -ol should be stored in a cool and dry place away from direct sunlight and sources of heat. It is recommended to handle this compound using appropriate personal protective equipment (PPE), including gloves and safety goggles. While it is not classified as a hazardous material under current regulations, 2 , 2 , 2 -trifluoro - 1 - ( 2 , 3 , 5 , 6 -tetrafluorophenyl ) ethan - 1 -ol should be used with caution due to its potential for skin irritation and eye damage.

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This introduction aims to provide an overview of the key aspects of CAS No.* * *, including its chemical structure,synthesis methods,, biological activities,and potential applications.. We hope this information will be useful for researchers,industrial chemists,, and anyone interested in exploring the fascinating world of fluorinated organic compounds.

We welcome any feedback or suggestions for further research topics related to CAS No.* * *. Thank you for your interest!

Note: The information provided here is based on recent scientific literature and should be used for educational purposes only.Always consult reliable sources before conducting any experiments involving this compound..

This introduction aims to provide an overview of the key aspects of CAS No.* * *, including its chemical structure,synthesis methods,, biological activities,and potential applications.. We hope this information will be useful for researchers,industrial chemists,, and anyone interested in exploring the fascinating world of fluorinated organic compounds.

We welcome any feedback or suggestions for further research topics related to CAS No.* * *. Thank you for your interest!

Note: The information provided here is based on recent scientific literature and should be used for educational purposes only.Always consult reliable sources before conducting any experiments involving this compound..